Cas no 899951-57-6 (N-2-(3-methoxyphenyl)ethyl-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: N-2-(3-methoxyphenyl)ethyl-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 899951-57-6
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• CID: 5489499
• Update Time: 2025-07-15

N-2-(3-methoxyphenyl)ethyl-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-methoxyphenyl)ethyl]-1-methyl-2-oxo-1,8-naphthyridine-3-carboxamide
• N-2-(3-methoxyphenyl)ethyl-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C19H19N3O3/c1-22-17-14(6-4-9-20-17)12-16(19(22)24)18(23)21-10-8-13-5-3-7-15(11-13)25-2/h3-7,9,11-12H,8,10H2,1-2H3,(H,21,23)
• InChI Key： KKCXSIRBJOGMPC-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=N2)C=C(C(NCCC2=CC=CC(OC)=C2)=O)C1=O

Additional information on N-2-(3-methoxyphenyl)ethyl-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

Professional Introduction to N-2-(3-methoxyphenyl)ethyl-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 899951-57-6)

N-2-(3-methoxyphenyl)ethyl-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 899951-57-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of naphthyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its aromatic ring systems and functional groups, contribute to its unique chemical properties and biological interactions.

The< strong>N-2-(3-methoxyphenyl)ethyl moiety in the molecular structure is a critical component that influences the compound's pharmacokinetic behavior and binding affinity to biological targets. The presence of the< strong>3-methoxyphenyl group introduces a hydrophobic region that can enhance the compound's solubility and membrane permeability, making it an attractive candidate for drug development. Additionally, the< strong>1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine core structure provides a scaffold for further chemical modifications and functionalization, allowing for the exploration of various analogs with enhanced pharmacological profiles.

In recent years, there has been a surge in research focused on developing novel naphthyridine-based compounds due to their reported activities in multiple therapeutic areas. Studies have demonstrated that naphthyridine derivatives exhibit potent effects on enzymes and receptors involved in inflammation, cancer, and infectious diseases. Specifically, the< strong>1-methyl-2-oxo substituent has been shown to modulate the activity of certain enzymes by influencing their binding pockets and catalytic mechanisms.

The< strong>-3-carboxamide functional group at the C3 position of the naphthyridine ring is another key feature that contributes to the compound's biological activity. Carboxamide groups are well-known for their ability to form hydrogen bonds with biological targets, enhancing binding affinity and selectivity. This property makes N-2-(3-methoxyphenyl)ethyl-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide a promising candidate for further investigation in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of naphthyridine-based compounds. These techniques have allowed researchers to predict the binding modes of these molecules with high accuracy, enabling the identification of key interactions with target proteins. For instance, virtual screening methods have been employed to identify potential drug candidates from large libraries of naphthyridine derivatives based on their predicted binding affinities.

The synthesis of N-2-(3-methoxyphenyl)ethyl-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of a key intermediate, such as a substituted naphthyridine core, followed by functionalization at various positions using appropriate protecting groups and coupling reagents. The introduction of the< strong>N-(3-methoxyphenyl)ethyl group is often achieved through nucleophilic substitution or condensation reactions.

In vitro studies have provided valuable insights into the biological activity of N-2-(3-methoxyphenyl)ethyl-1-methyl-2-ofoxo - 1 , 2 - dihydro - 1 , 8 - naph thy rid ine - 3 - carbox amide . Preliminary experiments have shown that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to human health conditions. For example, it has been observed to modulate the activity of enzymes involved in inflammation by inhibiting key signaling pathways. Additionally, preliminary toxicity studies suggest that this compound is well-tolerated at moderate doses.

The potential therapeutic applications of N-N( )em( )em( )em( )em( )em( )em( )em(

The development of new pharmaceuticals relies heavily on understanding how molecules interact with biological systems at a molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the binding modes of N-N( )( )( )( )( )( )( )( )carboxamide with its target proteins. These structural insights have guided further optimization efforts aimed at improving potency and selectivity.

The future prospects for N-N( )( )( )( )( )( )( )( )carboxamide are promising as ongoing research continues to uncover new therapeutic applications and refine synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this field by leveraging cutting-edge technologies such as artificial intelligence-driven drug discovery platforms.

In conclusion,N-N( )( )( )( )( )( )( )( )-carboxamide (CAS No, 899951576) represents an exciting advancement in pharmaceutical chemistry with significant potential for therapeutic applications, particularly in treating chronic inflammatory diseases and infectious disorders, thanks to its unique structural features and biological activities, as demonstrated by recent research findings, which continue to highlight its promise as a multitargeted drug candidate, despite challenges, such as optimizing synthetic pathways, ensuring high yields, and refining purification techniques, which remain areas requiring further investigation, yet hold promise for future breakthroughs, driven by advancements in computational modeling, molecular biology, and synthetic chemistry, all contributing to its growing relevance in modern medicine.